Cas no 74205-57-5 (Benzeneacetonitrile, 3-butoxy-)

• Product Name: Benzeneacetonitrile, 3-butoxy-
• CAS No: 74205-57-5
• MF: C₁₂H₁₅NO
• MW: 189.253603219986
• CID: 541424
• PubChem ID: 22158212
• Update Time: 2025-04-19

Benzeneacetonitrile, 3-butoxy- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile, 3-butoxy-
• 2-(3-butoxyphenyl)acetonitrile
• DTXSID40623030
• (3-Butoxyphenyl)acetonitrile
• PVRCSKCAERGTQG-UHFFFAOYSA-N
• SCHEMBL9692722
• 74205-57-5
• 3-butyloxybenzyl cyanide

• Inchi： 1S/C12H15NO/c1-2-3-9-14-12-6-4-5-11(10-12)7-8-13/h4-6,10H,2-3,7,9H2,1H3
• InChI Key： PVRCSKCAERGTQG-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(CC#N)C=1)CCCC

Computed Properties

• Exact Mass: 189.115364102g/mol
• Monoisotopic Mass: 189.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 33Ų